N-(3,4-dimethoxyphenyl)-2-((7-(p-tolyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[[7-(4-methylphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H23N5O3S/c1-14-4-7-16(8-5-14)25-10-11-26-20(25)23-24-21(26)30-13-19(27)22-15-6-9-17(28-2)18(12-15)29-3/h4-9,12H,10-11,13H2,1-3H3,(H,22,27)
• InChI Key: GXDVYDPYYPKTGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN3C2=NN=C3SCC(=O)NC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C21H23N5O3S
• Molecular Weight: 425.5 g/mol
• CAS No.: 921582-84-5

Description

N-(3,4-dimethoxyphenyl)-2-((7-(p-tolyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H23N5O3S and its molecular weight is 425.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Guanidine Derivatives : A guanidine derivative similar to N-(3,4-dimethoxyphenyl)-2-((7-(p-tolyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide was synthesized through a reaction involving N-{[7-(4,5-dihydro-1H-imidazol-2-yl)-2-(p-tolyl)-6,7-dihydro-2H-imidazo[2,1-c][1,2,4]triazol-3(5H)-ylidene]carbamothioyl}benzamide and aniline. The product's structure was confirmed via NMR, IR spectroscopy, and elemental analysis (Balewski & Kornicka, 2021).

• Synthesis and Cytotoxicity Testing : Related compounds were synthesized and tested for cytotoxicity on human cancer cell lines. The structure-activity relationship (SAR) was explored, and potent compounds showed significant inhibitory effects on cervical and bladder cancer cell lines (Balewski et al., 2020).

Antioxidant Properties

• Development of Antioxidant Compounds : The synthesis and evaluation of antioxidant properties of compounds with 3,4-dimethoxyphenyl groups, akin to the chemical , were studied. The compounds were assessed for their antioxidant activity in vitro, demonstrating potential for therapeutic applications (Dovbnya et al., 2022).

Potential in Cancer Immunotherapy

• Unique Interactions in IDO1 Inhibitors : Research into the binding mechanisms of IDO1 inhibitors, which are considered valuable in cancer immunotherapy, revealed that compounds structurally similar to this compound exhibit potent inhibitory effects. This is attributed to unique sulfur-aromatic interactions, offering insights for future drug discovery (Peng et al., 2020).

Miscellaneous Applications

• Antimicrobial and Anticonvulsant Activities : Various studies have synthesized compounds structurally similar to the given chemical, examining their antimicrobial and anticonvulsant activities. These studies showcase the broad spectrum of potential therapeutic uses for such compounds (Altıntop et al., 2011), (Labanauskas et al., 2001).